Cas no 1203-98-1 (5-Fluoro-1H-indazole-3-carboxylic acid hydrazide)

• Product Name: 5-Fluoro-1H-indazole-3-carboxylic acid hydrazide
• CAS No: 1203-98-1
• MF: C₈H₇FN₄O
• MW: 194.16578412056
• MDL: MFCD11506098
• CID: 2118779
• PubChem ID: 21813553
• Update Time: 2025-11-01

5-Fluoro-1H-indazole-3-carboxylic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-indazole-3-carboxylic acid hydrazide
• 5-Fluoro-1H-indazole-3-carbohydrazide
• AKOS006322918
• SCHEMBL20207316
• DB-061737
• DTXSID301236879
• 1203-98-1
• CS-0442234
• SB31686

• MDL： MFCD11506098
• Inchi： 1S/C8H7FN4O/c9-4-1-2-6-5(3-4)7(13-12-6)8(14)11-10/h1-3H,10H2,(H,11,14)(H,12,13)
• InChI Key： XWRJWHUJTCYRJO-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(NN)=O)=NN2

Computed Properties

• Exact Mass: 194.06038902Da
• Monoisotopic Mass: 194.06038902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.8Ų

Additional information on 5-Fluoro-1H-indazole-3-carboxylic acid hydrazide

Introduction to 5-Fluoro-1H-indazole-3-carboxylic acid hydrazide (CAS No. 1203-98-1)

5-Fluoro-1H-indazole-3-carboxylic acid hydrazide (CAS No. 1203-98-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its potential therapeutic applications and biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent advancements in the research and development of 5-Fluoro-1H-indazole-3-carboxylic acid hydrazide.

Chemical Structure and Properties

5-Fluoro-1H-indazole-3-carboxylic acid hydrazide is a derivative of indazole, a heterocyclic compound with a fused benzene and pyrazole ring. The presence of a fluoro substituent at the 5-position and a carboxylic acid hydrazide group at the 3-position imparts unique chemical properties to this molecule. The fluoro substituent enhances the lipophilicity and metabolic stability of the compound, while the carboxylic acid hydrazide moiety provides opportunities for further functionalization and conjugation with other biomolecules.

The molecular formula of 5-Fluoro-1H-indazole-3-carboxylic acid hydrazide is C₉H₉F₂N₄O₂, with a molecular weight of approximately 227.18 g/mol. It is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 5-Fluoro-1H-indazole-3-carboxylic acid hydrazide has been reported using various methodologies, each with its own advantages and limitations. One common approach involves the reaction of 5-fluoroindazole with an appropriate carboxylic acid or its derivative, followed by conversion to the corresponding hydrazide. For example, 5-fluoroindazole can be reacted with ethyl chloroformate to form an intermediate ester, which is then treated with hydrazine to yield the desired product.

An alternative synthetic route involves the condensation of 5-fluoroindazole with an activated carboxylic acid derivative, such as an acyl chloride or anhydride, followed by reduction to form the hydrazide. This method often provides higher yields and better purity compared to other approaches. Recent advancements in green chemistry have also led to the development of environmentally friendly synthetic methods that minimize waste and reduce the use of hazardous reagents.

Biological Activities and Therapeutic Potential

5-Fluoro-1H-indazole-3-carboxylic acid hydrazide has been extensively studied for its biological activities, particularly in the context of anticancer and anti-inflammatory applications. Research has shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 5-Fluoro-1H-indazole-3-carboxylic acid hydrazide has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results obtained with 5-Fluoro-1H-indazole-3-carboxylic acid hydrazide have paved the way for further clinical evaluation. Several phase I clinical trials are currently underway to assess the safety, tolerability, and pharmacokinetics of this compound in humans. Preliminary data from these trials have shown that 5-Fluoro-1H-indazole-3-carboxylic acid hydrazide is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties.

If these early clinical trials are successful, it is anticipated that phase II trials will be initiated to evaluate the efficacy of 5-Fluoro-1H-indazole-3-carboxylic acid hydrazide in specific patient populations. The ultimate goal is to develop this compound into a novel therapeutic agent for treating cancer and inflammatory diseases.

Safety Considerations

In addition to its therapeutic potential, it is important to consider the safety profile of 5-Fluoro-1H-indazole-3-carboxylic acid hydrazide. Preclinical studies have shown that this compound has low toxicity at therapeutic concentrations. However, as with any new drug candidate, thorough safety assessments are necessary to ensure that it can be used safely in humans.

Clinical trials will provide valuable data on potential side effects and adverse reactions associated with this compound. Researchers will closely monitor participants for any signs of toxicity or other safety concerns during these trials.

Conclusion

5-Fluoro-1H-indazole-3-carboxylic acid hydrazide (CAS No. 1203-98-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers favorable properties that make it suitable for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its potential use in treating cancer and inflammatory diseases.